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Compound of Interest

Compound Name: 2-Dodecanone

Cat. No.: B165319

An In-depth Technical Guide to the Safety and Handling of 2-Dodecanone

This guide provides comprehensive safety and handling information for 2-dodecanone (CAS
No. 6175-49-1), intended for researchers, scientists, and professionals in drug development
and other laboratory settings. The information is compiled from various safety data sheets and
chemical databases.

Chemical Identification

2-Dodecanone, also known as methyl decyl ketone, is a long-chain aliphatic ketone.[1] It is a
colorless to light yellow liquid or solid with a fruity odor.[2][3] It is used as a flavoring agent in
the food industry and as a fragrance ingredient.[1][2]

Hazard Identification

The primary hazards associated with 2-dodecanone are environmental, with potential for
physical and health hazards under certain conditions. The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals identifies it as toxic to aquatic life with long-lasting
effects.[4][5][6] Some classifications also note it as a skin and serious eye irritant.[7][8][9]
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Caption: Logical relationship of hazards associated with 2-Dodecanone.

Physical and Chemical Properties

The physical and chemical properties of 2-dodecanone are summarized below.
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Property Value Citation(s)

Molecular Formula C12H240 [3115][10]

Molecular Weight 184.32 g/mol [5][10]
Clear, colorless to light yellow

Appearance o ) [2][3][11]
liquid or solid

Odor Fruity, floral, citrus [1112][12]

Melting Point 21 °C (69.8 °F) [5]

- _ 245 - 247.8 °C (473 - 478 °F)

Boiling Point [21[5]
at 760 mmHg

Flash Point 108 °C (226.4 °F) - closed cup [10][13]

Density 0.823 - 0.828 g/cm3 [2][4]

Water Solubility

Sparingly soluble / 13.99 mg/L
@ 25 °C (estimated)

[2]

Solubility

Soluble in organic solvents

[3]

Toxicological Information

Detailed toxicological studies are not readily available in the provided search results. Most

safety data sheets indicate "no data available" for acute toxicity (oral, dermal, inhalation), skin

corrosion/irritation, serious eye damage/irritation, and carcinogenicity.[4] However, some

sources classify it as a skin and eye irritant.[7][9]
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GHS Classification Hazard Statement Citation(s)

) ) H411: Toxic to aquatic life with
Aquatic Hazard (Chronic) ) [41[51113]
long lasting effects

_ H319: Causes serious eye
Eye Irritation (Category 2) S [718]
irritation

Skin Irritation (Category 2) H315: Causes skin irritation [7]

) L H317: May cause an allergic
Skin Sensitisation (Category 1) _ _ [71[9]
skin reaction

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2-dodecanone are not
detailed in the referenced safety documents. However, a critical protocol for laboratory safety
involves the proper handling of accidental releases or spills.

General Protocol for Handling Chemical Spills:

e Immediate Evacuation and Assessment: Evacuate non-essential personnel from the
immediate spill area.[4][11] Assess the extent of the spill and any immediate dangers (e.qg.,
proximity to ignition sources).

» Ventilation: Ensure the area is adequately ventilated to disperse vapors.[4][14]

e Personal Protective Equipment (PPE): Before approaching the spill, don appropriate PPE,
including chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[1][4][14]
If vapors are significant, a respirator may be necessary.[4]

o Containment: Prevent the spill from spreading and entering drains or waterways.[4][10]

» Absorption: For liquid spills, use an inert absorbent material such as sand, silica gel, or
universal binder to soak up the chemical.[10] For solid spills, carefully sweep or scoop the
material to avoid creating dust.[11]
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e Collection: Collect the absorbed material and place it into a suitable, labeled, and tightly
closed container for disposal.[4][10] Use non-sparking tools if the substance is flammable.[4]

o Decontamination: Clean the spill area thoroughly with soap and water.[14]

o Disposal: Dispose of the waste material in accordance with all applicable federal, state, and
local environmental regulations.[4][10]

Handling and Storage

o Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[4][14] Avoid
contact with skin and eyes and prevent the formation of dusts and aerosols.[4][11][15] Keep
away from heat, sparks, and open flames.[2] Use non-sparking tools and take measures to
prevent electrostatic discharge.[4]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] Keep
away from incompatible materials such as strong oxidizing agents and bases.[2][10]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
NIOSH (US) or EN 166 (EU) standards.[4][10][16]

o Skin Protection: Wear chemical-impermeable gloves (e.g., PVC) and protective clothing,
such as a lab coat, to prevent skin exposure.[1][4][10]

o Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not typically required.[10] If exposure limits are exceeded or vapors are generated, use a full-
face respirator with an appropriate cartridge.[4]

e Hygiene: Handle in accordance with good industrial hygiene and safety practices.[10] Wash
hands thoroughly after handling.[15] Ensure an eyewash station and safety shower are
readily accessible.[14][17]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4][7]
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o Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation persists.[4][7][10]

» Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[7]
[10] Remove contact lenses if present and easy to do.[7][11] Seek immediate medical
attention.[10]

 Ingestion: Rinse mouth with water. Do not induce vomiting.[4] Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[4][16]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3), alcohol-resistant
foam, or water spray.[4][10][11]

o Specific Hazards: The material is combustible.[16] Hazardous combustion products may
include carbon monoxide and carbon dioxide.[10] Vapors may be heavier than air and
spread along floors.[8]

» Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][10]

Accidental Release Measures

In the event of an accidental release, personal precautions should be taken immediately.
Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe
areas.[4] Prevent the chemical from entering drains or the environment.[4][10] The spill should
be contained and cleaned up using an inert absorbent material and placed in a suitable
container for disposal.[10]
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Caption: General workflow for handling a chemical spill of 2-Dodecanone.
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Disposal Considerations

Dispose of 2-dodecanone and its container in accordance with all applicable local, regional,
and national hazardous waste regulations.[4][10] Do not allow the product to enter drains or
surface water.[4][8] Waste generators must consult regulations to ensure complete and
accurate classification.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Dodecanone safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165319#2-dodecanone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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